5-(AZEPAN-1-YL)-2-[4-(PIPERIDINE-1-SULFONYL)PHENYL]-1,3-OXAZOLE-4-CARBONITRILE
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Description
5-(AZEPAN-1-YL)-2-[4-(PIPERIDINE-1-SULFONYL)PHENYL]-1,3-OXAZOLE-4-CARBONITRILE is a useful research compound. Its molecular formula is C21H26N4O3S and its molecular weight is 414.52. The purity is usually 95%.
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Scientific Research Applications
Analytical Method Development
Research on related compounds has led to the development of new, highly sensitive, and selective methods for determining active pharmaceutical ingredients (APIs) in solutions. For instance, a study by Varynskyi, Parchenko, and Kaplaushenko (2017) detailed the development and validation of an HPLC-DAD method for determining piperidinium compounds, showcasing the importance of accurate and precise analytical methods in pharmaceutical research (Varynskyi, Parchenko, & Kaplaushenko, 2017).
Chemical Synthesis and Transformations
Significant research has focused on synthesizing and transforming chemical structures to enhance their pharmacological potential. Shablykin, Brovarets, and Drach (2007) discussed the transformation of 5-hydrazino-2-phenyl-1,3-oxazole-4-carbonitrile, leading to compounds with potential pharmacological applications (Shablykin, Brovarets, & Drach, 2007). This kind of research underscores the continuous effort in medicinal chemistry to explore and modify chemical compounds for better therapeutic effects.
Pharmacological Studies
Studies have also explored the pharmacological aspects of related compounds, with a focus on their potential as drug candidates. For example, research on sulfamethoxazole-based azo dyes by Mallikarjuna and Keshavayya (2020) explored their synthesis, characterization, and pharmacological evaluations, highlighting their antimicrobial and anticancer activities (Mallikarjuna & Keshavayya, 2020). Such studies contribute to the identification and development of new therapeutic agents.
Mechanistic Studies and Biological Activity
Investigations into the mechanisms of action and biological activities of these compounds have been integral. Khanam et al. (2018) studied the anti-proliferative properties and apoptosis induction mechanisms of piperazine and 2-azetidinone derivatives in human cervical cancer cells, showcasing the potential of structurally related azoles derivatives in cancer therapy (Khanam et al., 2018).
Properties
IUPAC Name |
5-(azepan-1-yl)-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3S/c22-16-19-21(24-12-4-1-2-5-13-24)28-20(23-19)17-8-10-18(11-9-17)29(26,27)25-14-6-3-7-15-25/h8-11H,1-7,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXDHYQLOZZCMGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.